Cas no 1291858-18-8 (4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291858-18-8
• MF: C₂₄H₁₈N₄O₃
• MW: 410.424725055695
• CID: 5398181
• Update Time: 2025-10-29

4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)phthalazin-1-one
• 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C24H18N4O3/c1-15-9-3-7-13-19(15)28-24(29)17-11-5-4-10-16(17)21(26-28)23-25-22(27-31-23)18-12-6-8-14-20(18)30-2/h3-14H,1-2H3
• InChI Key： FQVRXBOPJZDZPE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3OC)N=2)=NN1C1=CC=CC=C1C

Additional information on 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

4-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(2-Methylphenyl)-1,2-Dihydrophthalazin-1-one (CAS No. 1291858-18-8)

4-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(2-Methylphenyl)-1,2-Dihydrophthalazin-1-one, also known by its CAS registry number CAS No. 1291858-18-8, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a phthalazinone core substituted with an oxadiazole ring and a methoxyphenyl group, making it a versatile candidate for further research and development.

The structural complexity of this compound lies in its oxadiazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design. The presence of the methoxyphenyl group further enhances the compound's electronic properties and bioavailability, which are critical factors in pharmaceutical applications.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, resulting in higher yields and purer products. The compound has also been subjected to extensive computational modeling to predict its pharmacokinetic properties and potential interactions with biological targets.

In terms of applications, CAS No. 1291858-18-8 has shown promise in the field of medicinal chemistry as a potential lead compound for anti-cancer drug development. Preclinical studies have demonstrated its ability to inhibit specific kinase enzymes involved in cancer cell proliferation. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) and photovoltaic cells.

The compound's stability under various conditions has been thoroughly investigated, with results indicating that it maintains its integrity under moderate thermal and chemical stress. This stability is crucial for its potential use in industrial applications where durability is required. Furthermore, the compound's solubility profile has been optimized through structural modifications, enhancing its suitability for formulation into pharmaceutical dosage forms.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored the use of eco-friendly solvents and catalysts to reduce the environmental impact of its production process. These efforts align with global trends toward sustainable chemical manufacturing and highlight the compound's potential as an environmentally friendly alternative to traditional synthetic methods.

In conclusion, 4-[3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(2-Methylphenyl)-1,2-Dihydrophthalazin-1-one (CAS No. 1291858-18-8) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. With ongoing research focusing on optimizing its synthesis and exploring its biological activities, this compound holds great promise for contributing to both medicinal and materials science advancements in the near future.